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Compound of Interest

Compound Name: 2,5-Dimethyl-1-benzothiophene

Cat. No.: B099995 Get Quote

An In-depth Technical Guide to 2,5-Dimethyl-1-benzothiophene

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,5-Dimethyl-1-benzothiophene,

a heterocyclic aromatic compound of interest in medicinal chemistry and materials science. The

document details its chemical identity, physicochemical properties, and synthesis. While

specific biological signaling pathways for this particular derivative are not extensively

documented in current literature, this guide outlines the broader pharmacological context of the

benzothiophene scaffold, highlighting its versatile biological activities.

Chemical Identity and Properties
2,5-Dimethyl-1-benzothiophene, also known as 2,5-dimethylbenzo[b]thiophene, is a

substituted benzothiophene with two methyl groups at the 2 and 5 positions.[1][2][3]

Table 1: Physicochemical and Spectroscopic Data for 2,5-Dimethyl-1-benzothiophene
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Property Value Source

IUPAC Name 2,5-dimethyl-1-benzothiophene [1][2]

Synonyms

2,5-

Dimethylbenzo[b]thiophene,

Benzothiophene, 2,5-dimethyl-

[1][2][3]

CAS Number 16587-48-7 [2][3]

Molecular Formula C₁₀H₁₀S [1][2][3]

Molecular Weight 162.25 g/mol [1][2][3]

Mass Spectrometry (m/z) 162 (M+), 161, 147 [1]

Synthesis of Benzothiophene Derivatives:
Experimental Protocols
The synthesis of the benzothiophene core can be achieved through various strategies. While a

specific detailed protocol for the 2,5-dimethyl derivative is not readily available in the cited

literature, general methodologies for synthesizing substituted benzothiophenes are well-

established. These often involve the cyclization of appropriately substituted benzene

derivatives. Common approaches include intramolecular cyclization of aryl sulfides and metal-

catalyzed reactions.[4]

One general and practical method involves the visible-light-promoted cyclization of disulfides

and alkynes.[5]

General Experimental Protocol for Visible-Light-Promoted Synthesis of Benzothiophenes:

Materials: Substituted disulfide, alkyne, toluene, silica gel, petroleum ether, ethyl acetate.

Apparatus: 20 mL glass tube, magnetic stirrer, blue LED lamp (12 W), rotary evaporator,

column chromatography setup.

Procedure:
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In a 20 mL glass tube equipped with a magnetic stir bar, the disulfide (0.2 mmol) and the

corresponding alkyne (0.5 mmol) are dissolved in toluene (2 mL).

The solution is stirred at room temperature while being irradiated with a 12 W blue LED

lamp.

The reaction progress is monitored, and upon completion (typically after 24-27 hours), the

solvent is removed under reduced pressure using a rotary evaporator.

The resulting residue is purified by column chromatography on silica gel, using a mixture

of petroleum ether and ethyl acetate as the eluent, to yield the desired benzothiophene

derivative.[5]

Biological Activity and Therapeutic Potential
The benzothiophene scaffold is a privileged structure in medicinal chemistry, forming the core

of several FDA-approved drugs such as the selective estrogen receptor modulator raloxifene

and the antipsychotic agent brexpiprazole.[6] Derivatives of benzothiophene have

demonstrated a wide array of pharmacological activities, including anticancer, antimicrobial,

anti-inflammatory, and antidiabetic properties.[1][7][8][9]

While the specific biological targets and mechanism of action for 2,5-Dimethyl-1-
benzothiophene are not extensively detailed in the available literature, the general structure-

activity relationships of benzothiophene derivatives suggest that substitutions on the

benzothiophene ring system significantly influence their biological activity.

Logical Relationship of Benzothiophene Synthesis
The synthesis of benzothiophenes can be conceptualized as a process involving the formation

of a key intermediate followed by cyclization. The following diagram illustrates a generalized

logical workflow for the synthesis of substituted benzothiophenes.

Caption: Generalized workflow for the synthesis of substituted benzothiophenes.

Conclusion
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2,5-Dimethyl-1-benzothiophene is a member of the pharmacologically significant

benzothiophene family. While detailed biological studies on this specific derivative are limited,

the established synthetic routes and the diverse biological activities of the benzothiophene

scaffold underscore its potential as a valuable building block in drug discovery and

development. Further research is warranted to elucidate the specific biological targets and

therapeutic applications of 2,5-Dimethyl-1-benzothiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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